Cas no 1203286-22-9 (N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide)

• Product Name: N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide
• CAS No: 1203286-22-9
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 6048352
• PubChem ID: 45502302
• Update Time: 2025-10-30

N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide
• N-ethyl-3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine-1-carboxamide
• F5495-0075
• 1203286-22-9
• AKOS024511110
• N-ethyl-3-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• SR-01000922824-1
• SR-01000922824

• Inchi： 1S/C17H22N4O2S/c1-3-18-17(22)21-10-4-5-13(11-21)16-20-19-15(24-16)12-6-8-14(23-2)9-7-12/h6-9,13H,3-5,10-11H2,1-2H3,(H,18,22)
• InChI Key： RMKILHGSWMGIEH-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCCC(C2=NN=C(C3=CC=C(OC)C=C3)S2)C1

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide

Introduction to N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide (CAS No 1203286-22-9)

N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1203286-22-9, represents a unique molecular structure that combines elements of thiadiazole and piperidine moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a thiadiazole ring at the 1,3,4-position and a piperidine ring at the 2-position introduces a rich array of potential interactions with biological targets. Specifically, the 4-methoxyphenyl substituent appended to the thiadiazole ring adds another layer of complexity, influencing both the electronic properties and the pharmacokinetic behavior of the compound.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these, thiadiazole derivatives have shown particular promise in various pharmacological contexts. The< strong> thiadiazole core is known for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold for developing novel therapeutic agents. The incorporation of a piperidine moiety further enhances the compound's potential by introducing additional binding pockets and functional sites.

The synthesis of N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid side reactions and to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, studies have suggested that< strong> thiadiazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The< strong>piperidine carboxamide moiety further enhances this potential by providing additional interactions with biological targets.

The< strong>4-methoxyphenyl substituent plays a crucial role in modulating the pharmacological properties of the compound. This group not only influences the electronic distribution within the molecule but also affects its solubility and metabolic stability. The methoxy group can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide. Initial results indicate that this compound exhibits significant activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic agent.

The< strong>thiadiazole-piperidine scaffold has shown promise in various preclinical models, demonstrating both efficacy and safety profiles that are favorable for drug development. These findings have spurred interest among researchers who are exploring new ways to leverage this molecular framework for treating complex diseases.

The development of novel drug candidates relies heavily on advances in synthetic chemistry and computational modeling. By integrating these disciplines, researchers can design molecules with tailored properties that optimize their pharmacological activity. In the case of N-ethyl-3-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide, computational studies have helped predict its binding interactions with potential targets, guiding the optimization process towards more effective therapeutic agents.

The< strong>piperidine carboxamide moiety is particularly noteworthy for its ability to enhance bioavailability and metabolic stability. This feature is critical for ensuring that the compound remains active within the body long enough to exert its therapeutic effects. Additionally, the< strong>thiadiazole core's inherent properties contribute to its stability under various physiological conditions.

Ongoing research aims to further refine the synthesis of< strong>N-ethyl-3 -5-(4 -methoxyphenyl) -1 , 3 , 4 -thiadiazol -2 - yl - piperidine -1 -carboxamide to improve yield and scalability. Advances in green chemistry principles may also be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

The exploration of< strong>N -ethyl - 3 -5 -( 4 - methoxyphenyl ) - 1 , 3 , 4 - thiadiazol - 2 - yl piperidine - 1 - carboxamide also extends to understanding its interaction with biological membranes and transporters. These interactions are crucial for determining how effectively the compound can reach its target sites within cells and tissues.

In conclusion,< strong>N -ethyl - 3 -5 -( 4 - methoxyphenyl ) - 1 , 3 , 4 - thiadiazol - 2 - yl piperidine - 1 - carboxamide ( CAS No< strong>1203286--22-9) represents a promising therapeutic agent with significant potential in addressing various human diseases. Its unique molecular structure, characterized by< strong>piperidine carboxamide ,< strong >thiadiazole core ,and< strong >4-methoxyphenyl